1-Ethyl-2,4,5-trimethylbenzene

• IUPAC Name: 1-ethyl-2,4,5-trimethylbenzene
• InChI: InChI=1S/C11H16/c1-5-11-7-9(3)8(2)6-10(11)4/h6-7H,5H2,1-4H3
• InChI Key: IYFUQKGDILUVJG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(C(=C1)C)C)C
• Molecular Formula: C11H16
• DSSTOX Substance ID: DTXSID20170496
• Molecular Weight: 148.24 g/mol
• CAS RN: 17851-27-3

Description

1-Ethyl-2,4,5-trimethylbenzene, also known as Benzene, 1-ethyl-2,4,5-trimethyl-, is an organic compound with the formula C11H16. It is classified as an aromatic hydrocarbon. The molecule contains a total of 27 bonds, including 11 non-H bonds, 6 multiple bonds, 1 rotatable bond, 6 aromatic bonds, and 1 six-membered ring.

Molecular Structure Analysis

The molecular structure of this compound includes the arrangement of atoms and the chemical bonds that hold the atoms together. The 2D chemical structure image of this compound is also called a skeletal formula, which is the standard notation for organic molecules.

Physical And Chemical Properties Analysis

This compound is a clear, colorless liquid with a distinctive, aromatic odor. It has a molecular weight of 148.24474 g/mol. It is nearly insoluble in water but soluble in organic solvents.

Scientific Research Applications

Supramolecular Templates and Binding Affinities

1-Ethyl-2,4,5-trimethylbenzene, similar to its analogs like 1,3,5-triethylbenzene, is utilized in the field of supramolecular chemistry. These compounds serve as templates for organizing molecular-recognition elements. For instance, 1,3,5-triethylbenzene is noted for its steric-gearing effect, which directs binding elements toward a central ring, thereby increasing binding affinity. Although not directly mentioned, it's plausible that this compound may also contribute similarly in supramolecular contexts (Wang & Hof, 2012).

Catalysts in Chemical Synthesis

This compound-related compounds are used in catalysis, as shown in the synthesis of durene (1,2,4,5-Tetramethylbenzene) from 1,2,4-trimethylbenzene using bifunctional CuZnZrOx–HZSM-5 catalysts. Durene is a valuable aromatic used in high-end polyester production. This highlights the role of trimethylbenzene derivatives in facilitating important chemical transformations (Wen et al., 2022).

Environmental Applications

In environmental science, isomers of trimethylbenzene, like 1,3,5-TMB, are employed as tracers in anaerobic, contaminated aquifers. These compounds help assess the biodegradation of BTEX (benzene, toluene, ethylbenzene, xylenes) at field sites. The study of their biodegradability under various conditions (e.g., temperature, residence time) is crucial for understanding the behavior of these compounds in environmental settings (Fichtner et al., 2019).

Combustion Studies

This compound and related trimethylbenzenes are also significant in the study of combustion properties. For example, the combustion characteristics of 1,3,5-trimethylbenzene have been extensively researched, providing insights into the formulation of surrogate fuels that emulate the behavior of real liquid transportation fuels (Diévart et al., 2013).

Thermodynamics and Physical Properties

Studies on the thermodynamics of mixtures involving this compound and its isomers focus on understanding interactions in binary mixtures with 1-alkanols and other aromatic compounds. These insights are valuable for chemical engineering and design of chemical processes (González et al., 2007).

Photochemical and Spectroscopic Analysis

Research also extends to photochemical and spectroscopic studies, such as investigating the decay dynamics of photoexcited 1,2,4-trimethylbenzene. These studies contribute to a deeper understanding of the excited states and reaction mechanisms of these compounds, which is crucial in fields like photochemistry and material science (Liu et al., 2015).

Safety and Hazards

1-Ethyl-2,4,5-trimethylbenzene is considered hazardous. It is a flammable liquid and can cause skin corrosion/irritation and serious eye damage/eye irritation. It can also cause specific target organ toxicity (single exposure) with the target organ being the respiratory system.